Benzo[b]naphtho[2,3-d]thiophene, 6,8-dimethyl-

• CAS No.: 24964-16-7
• Molecular Formula: C18H14S
• Molecular Weight: 262.4 g/mol
• IUPAC Name: 6,8-dimethylnaphtho[2,3-b][1]benzothiole
• InChI: InChI=1S/C18H14S/c1-11-7-8-13-10-16-14-5-3-4-6-17(14)19-18(16)12(2)15(13)9-11/h3-10H,1-2H3
• InChI Key: RHDRETOWNKZLPR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C3=C(C=C2C=C1)C4=CC=CC=C4S3)C

Description

Benzo[b]naphtho[2,3-d]thiophene, 6,8-dimethyl- is an aromatic organic compound with a complex structure that includes fused benzene and thiophene rings. This compound is part of a larger class of polycyclic aromatic sulfur heterocycles (PASHs), which are known for their stability and unique chemical properties .

Preparation Methods

The synthesis of Benzo[b]naphtho[2,3-d]thiophene, 6,8-dimethyl- typically involves multi-step organic reactions. One common method includes the cyclization of appropriate precursors under specific conditions. For instance, the use of [Rh(COD)Cl]2 as a catalyst and bis(diphenylphosphino)ferrocene (DPPF) as a ligand in chlorobenzene has been reported for similar thiophene derivatives . Industrial production methods often involve high-temperature reactions and the use of solvents like chlorobenzene to facilitate the cyclization process .

Chemical Reactions Analysis

Benzo[b]naphtho[2,3-d]thiophene, 6,8-dimethyl- undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using reagents like potassium permanganate or chromium trioxide, leading to the formation of sulfoxides or sulfones.

Reduction: Reduction reactions can be carried out using hydrogen gas in the presence of a palladium catalyst, resulting in the hydrogenation of the aromatic rings.

Substitution: Electrophilic substitution reactions are common, where halogens or other electrophiles replace hydrogen atoms on the aromatic rings.

Scientific Research Applications

Benzo[b]naphtho[2,3-d]thiophene, 6,8-dimethyl- has several applications in scientific research:

Chemistry: It is used as a precursor in the synthesis of more complex organic molecules and as a model compound in studying the behavior of PASHs.

Biology: This compound is investigated for its potential biological activities, including its role as a cholinesterase inhibitor, which could have implications in treating neurodegenerative diseases.

Medicine: Research is ongoing to explore its potential as a pharmaceutical intermediate, particularly in the synthesis of drugs with anti-inflammatory and anticancer properties.

Industry: It is used in the production of dyes and pigments due to its stable aromatic structure.

Mechanism of Action

The mechanism of action of Benzo[b]naphtho[2,3-d]thiophene, 6,8-dimethyl- involves its interaction with specific molecular targets. For instance, as a cholinesterase inhibitor, it binds to the active site of the enzyme, preventing the breakdown of acetylcholine and thereby enhancing cholinergic transmission . This interaction is facilitated by the compound’s aromatic structure, which allows it to fit into the enzyme’s active site effectively .

Comparison with Similar Compounds

Benzo[b]naphtho[2,3-d]thiophene, 6,8-dimethyl- can be compared with other similar compounds such as:

Benzothiophene: This simpler structure lacks the additional fused benzene ring, making it less complex but also less versatile in chemical reactions.

Benzo[b]naphtho[2,3-d]thiophene, 7-methyl-: This compound has a similar structure but with a methyl group at a different position, which can lead to different chemical properties and reactivity.

Benzo[b]naphtho[2,3-d]thiophene, 8-bromo-: The presence of a bromine atom introduces additional reactivity, particularly in substitution reactions.